Cas no 2113630-33-2 (ethyl 2-{6-aminoimidazo1,5-apyridin-3-yl}acetate)

• Product Name: ethyl 2-{6-aminoimidazo1,5-apyridin-3-yl}acetate
• CAS No: 2113630-33-2
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5654844
• PubChem ID: 165891082
• Update Time: 2025-06-14

ethyl 2-{6-aminoimidazo1,5-apyridin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 2113630-33-2
• EN300-27732904
• ethyl 2-{6-aminoimidazo[1,5-a]pyridin-3-yl}acetate
• ethyl 2-{6-aminoimidazo1,5-apyridin-3-yl}acetate

• Inchi： 1S/C11H13N3O2/c1-2-16-11(15)5-10-13-6-9-4-3-8(12)7-14(9)10/h3-4,6-7H,2,5,12H2,1H3
• InChI Key： SILITCIVYVVUBD-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=NC=C2C=CC(=CN12)N)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6Ų

Additional information on ethyl 2-{6-aminoimidazo1,5-apyridin-3-yl}acetate

Comprehensive Analysis of Ethyl 2-{6-Aminoimidazo[1,5-a]pyridin-3-yl}acetate (CAS No. 2113630-33-2)

In the realm of pharmaceutical intermediates and bioactive compounds, ethyl 2-{6-aminoimidazo[1,5-a]pyridin-3-yl}acetate (CAS No. 2113630-33-2) has emerged as a molecule of significant interest. This compound, characterized by its imidazo[1,5-a]pyridine core, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly drawn to its structural versatility, which allows for modifications to enhance bioavailability or target specificity. The 6-amino and ethyl acetate functional groups further contribute to its reactivity, making it a valuable building block for synthesizing more complex molecules.

The growing demand for heterocyclic compounds in oncology and neurology research has propelled CAS 2113630-33-2 into the spotlight. Recent studies highlight its role as a precursor for kinase inhibitors, a class of therapeutics dominating cancer treatment discussions. With the rise of personalized medicine, questions like "How can imidazo[1,5-a]pyridine derivatives improve targeted therapy?" or "What are the synthetic routes for ethyl 2-{6-aminoimidazo[1,5-a]pyridin-3-yl}acetate?" frequently appear in academic searches. These trends reflect the compound's relevance in addressing current challenges in drug development.

From a synthetic chemistry perspective, the ethyl 2-{6-aminoimidazo[1,5-a]pyridin-3-yl}acetate structure offers multiple sites for functionalization. The amino group at position 6 allows for nucleophilic substitutions, while the ester moiety provides opportunities for hydrolysis or transesterification. Such flexibility aligns with industry needs for modular compounds that accelerate lead optimization. Notably, computational chemists are investigating this molecule's binding affinity through in silico models, responding to popular queries like "Molecular docking studies of imidazo[1,5-a]pyridine acetates" in AI-driven research platforms.

Quality control and analytical characterization of CAS 2113630-33-2 remain critical topics. Advanced techniques such as HPLC-MS and NMR are essential to verify the purity of this intermediate, especially when used in GMP-compliant pharmaceutical production. Discussions around "Spectroscopic data interpretation for 6-aminoimidazo[1,5-a]pyridine derivatives" frequently surface in analytical chemistry forums, underscoring the need for standardized protocols. The compound's stability under various pH conditions is another area of investigation, particularly for formulation scientists exploring sustained-release applications.

Environmental and regulatory considerations for ethyl 2-{6-aminoimidazo[1,5-a]pyridin-3-yl}acetate synthesis are gaining attention. Green chemistry principles are being applied to develop solvent-free or catalytic processes for its production, addressing search trends like "Sustainable synthesis of imidazo[1,5-a]pyridine carboxylates". These efforts not only improve the compound's sustainability profile but also reduce production costs – a key factor for manufacturers scaling up production for clinical trial materials.

Looking ahead, the potential of 2113630-33-2 extends beyond small-molecule drugs. Its fluorescent properties (derived from the conjugated imidazo[1,5-a]pyridine system) are being explored for diagnostic applications. This dual functionality – therapeutic and imaging – positions the compound as a promising theranostic agent, answering growing interest in multifunctional pharmaceuticals. As research continues, this molecule will likely remain at the forefront of discussions about innovative drug design strategies and efficient synthetic methodologies.